(rac)-ONO-2050297

• Molecular Formula: C31H34N2O7
• Molecular Weight: 546.6 g/mol
• InChI: InChI=1S/C31H34N2O7/c34-28(35)14-4-6-19-33-21-27(31(37)38)40-29-25(12-8-13-26(29)33)32-30(36)23-15-17-24(18-16-23)39-20-7-5-11-22-9-2-1-3-10-22/h1-3,8-10,12-13,15-18,27H,4-7,11,14,19-21H2,(H,32,36)(H,34,35)(H,37,38)
• InChIKey: SLUKVGDEBHNLTK-UHFFFAOYSA-N

(rac)-ONO-2050297: Dual CysLT1/CysLT2 Antagonist

(rac)-ONO-2050297 (CAS 1637756-67-2) is the racemic mixture of the benzoxazine derivative ONO-2050297, comprising both (S)- and (R)-enantiomers of 4-(3-carboxypropyl)-8-{[4-(4-phenylbutoxy)benzoyl]amino}-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid [1]. It functions as a dual antagonist of the cysteinyl leukotriene receptors CysLT1 and CysLT2, exhibiting potent inhibition of both targets with reported IC50 values of 17 nM and 0.87 nM, respectively, in cellular calcium mobilization assays . The compound represents a research tool for investigating the pathophysiological roles of dual CysLT receptor blockade in asthma, inflammation, and related disorders.

Dual CysLT1/CysLT2 antagonist for leukotriene signaling pathway studies

Racemic mixture; S-enantiomer-attributed in vitro activity profile

Tool compound for CysLT2-engaged inflammatory model research

• [1] Itadani S, Yashiro K, Aratani Y, Sekiguchi T, Kinoshita A, Moriguchi H, et al. Discovery of Highly Potent Dual CysLT1 and CysLT2 Antagonist. ACS Med Chem Lett. 2014 Oct 6;5(11):1230–1234. doi:10.1021/ml500298y. PMID: 25408836; PMCID: PMC4233365. View Source

Why (rac)-ONO-2050297 Cannot Be Substituted

Single-target CysLT1 antagonists (e.g., montelukast, zafirlukast) fail to block CysLT2-mediated signaling pathways that are implicated in severe asthma, aspirin-exacerbated respiratory disease, and cardiovascular inflammation [1]. Conversely, selective CysLT2 antagonists (e.g., HAMI3379, BayCysLT2) leave CysLT1-driven bronchoconstriction unopposed [1]. (rac)-ONO-2050297 addresses this therapeutic gap by simultaneously antagonizing both receptor subtypes with sub-nanomolar potency at CysLT2—a profile not replicated by any clinically approved single-target agent . For researchers modeling diseases where both receptors contribute to pathology, substitution with a single-target tool compound introduces confounding variables and fails to recapitulate the dual blockade phenotype required for mechanistic studies.

Gap Selective CysLT1 antagonists (e.g., montelukast) do not engage CysLT2, limiting pathway coverage in CysLT2-implicated models.

Profile Dual CysLT1/CysLT2 blockade with reported CysLT2 engagement may not be reproduced by single-receptor tools.

Identity Racemate enantiomeric composition differs from pure S-enantiomer; attribution of activity requires careful interpretation.

• [1] Itadani S, Yashiro K, Aratani Y, Sekiguchi T, Kinoshita A, Moriguchi H, et al. Discovery of Highly Potent Dual CysLT1 and CysLT2 Antagonist. ACS Med Chem Lett. 2014 Oct 6;5(11):1230–1234. doi:10.1021/ml500298y. PMID: 25408836; PMCID: PMC4233365. View Source

(rac)-ONO-2050297 Head-to-Head Evidence

Dual Antagonism vs. Montelukast

(rac)-ONO-2050297 demonstrates balanced dual antagonism of both CysLT1 and CysLT2 receptors with IC50 values of 17 nM and 0.87 nM, respectively . In contrast, the widely used CysLT1-selective antagonist montelukast exhibits potent CysLT1 inhibition (IC50 = 4.9 nM) but negligible activity at CysLT2 (IC50 > 10,000 nM) [1]. This translates to a >11,500-fold selectivity window for montelukast favoring CysLT1, whereas (rac)-ONO-2050297 achieves effective blockade of both receptors within a single-digit nanomolar range.

CysLT2 inhibition vs. montelukast

Reported

IC50 0.87 nM vs >10,000 nM (>10,000-fold difference)

Supports CysLT2-driven model studies

Recombinant human CysLT2 binding; montelukast inactive at CysLT2

Evidence Dimension	CysLT1 vs. CysLT2 receptor antagonism (IC50)
Target Compound Data	CysLT1: 17 nM; CysLT2: 0.87 nM
Comparator Or Baseline	Montelukast: CysLT1 IC50 = 4.9 nM; CysLT2 IC50 > 10,000 nM
Quantified Difference	(rac)-ONO-2050297 CysLT2 potency is >11,500-fold greater than montelukast; CysLT1 potency is ~3.5-fold lower
Conditions	Human CysLT1 expressed in CHO cells; human CysLT2 expressed in HEK293 cells; LTD4-induced intracellular calcium mobilization assay

Why This Matters

Researchers studying CysLT2-dependent pathophysiology or dual receptor synergy cannot use montelukast as a valid comparator; (rac)-ONO-2050297 is required for experiments where CysLT2 blockade is essential.

• [1] Cayman Chemical. Montelukast (Item No. 10008318) [Product Datasheet]. IC50 = 4.9 nM (CysLT1); IC50 > 10,000 nM (CysLT2). View Source

Potency Profile vs. Gemilukast

(rac)-ONO-2050297 inhibits CysLT2-mediated calcium mobilization with an IC50 of 0.87 nM , whereas the prototypical CysLT2-selective antagonist HAMI3379 exhibits an IC50 of 3.8 nM against LTD4-induced signaling in the same assay format [1]. This represents a 4.4-fold greater CysLT2 potency for (rac)-ONO-2050297. Furthermore, HAMI3379 shows minimal CysLT1 activity (IC50 > 30,000 nM) [1], making it unsuitable for experiments requiring concomitant CysLT1 blockade.

Receptor selectivity vs. gemilukast

Reported

CysLT1/CysLT2 ratio ~20:1 vs gemilukast ~1:15 (~300-fold shift)

Differentiated CysLT2-skewed blockade profile

Receptor bias characterization; cross-study comparable

Evidence Dimension	CysLT2 receptor antagonism (IC50, LTD4-induced calcium flux)
Target Compound Data	0.87 nM (human CysLT2, HEK293 cells)
Comparator Or Baseline	HAMI3379: 3.8 nM (human CysLT2, HEK293 cells)
Quantified Difference	(rac)-ONO-2050297 is 4.4-fold more potent at CysLT2
Conditions	Human CysLT2 receptor expressed in HEK293 cells; LTD4-induced intracellular calcium mobilization assay

Why This Matters

When sub-nanomolar CysLT2 antagonism is required for in vitro or ex vivo assays, (rac)-ONO-2050297 provides superior target engagement at lower concentrations, reducing off-target risks associated with higher compound concentrations.

• [1] Wunder F, Tinel H, Kast R, Geerts A, Becker EM, Kolkhof P, et al. Pharmacological characterization of the first potent and selective antagonist at the cysteinyl leukotriene 2 (CysLT2) receptor. Br J Pharmacol. 2010 May;160(2):399-409. doi:10.1111/j.1476-5381.2010.00730.x. PMID: 20423349. View Source

S-Enantiomer Potency Advantage

Gemilukast (ONO-6950), a structurally distinct dual CysLT1/CysLT2 antagonist developed by the same research group, exhibits IC50 values of 1.7 nM (CysLT1) and 25 nM (CysLT2) in cellular calcium assays [1]. (rac)-ONO-2050297 demonstrates 29-fold greater CysLT2 potency (0.87 nM vs. 25 nM) while maintaining comparable CysLT1 activity (17 nM vs. 1.7 nM, representing a 10-fold lower CysLT1 potency) . Notably, gemilukast was optimized for oral bioavailability (F = 0.1 mg/kg efficacy in guinea pig models), whereas (rac)-ONO-2050297 retains the superior CysLT2 potency profile of the early lead series.

S-enantiomer potency equivalence

Reported

Racemate IC50 17/0.87 nM (CysLT1/CysLT2) matches S-enantiomer

Racemate provides enantiomer-attributed in vitro potency

R-enantiomer markedly less potent; exact value not reported

Evidence Dimension	Dual CysLT1/CysLT2 receptor antagonism (IC50)
Target Compound Data	CysLT1: 17 nM; CysLT2: 0.87 nM
Comparator Or Baseline	Gemilukast (ONO-6950): CysLT1 IC50 = 1.7 nM; CysLT2 IC50 = 25 nM
Quantified Difference	(rac)-ONO-2050297 CysLT2 potency is 29-fold greater; CysLT1 potency is 10-fold lower
Conditions	Human CysLT1 in CHO cells; human CysLT2 in HEK293 cells; LTD4-induced calcium mobilization

Why This Matters

For in vitro and ex vivo studies where maximal CysLT2 blockade is critical and oral bioavailability is not a consideration, (rac)-ONO-2050297 provides a more potent tool for probing CysLT2-mediated signaling than the orally optimized gemilukast.

• [1] Itadani S, Takahashi S, Ima M, Sekiguchi T, Aratani Y, Yonetomi Y, et al. Discovery of Gemilukast (ONO-6950), a Dual CysLT1 and CysLT2 Antagonist As a Therapeutic Agent for Asthma. J Med Chem. 2015 Aug 13;58(15):6093-113. doi:10.1021/acs.jmedchem.5b00741. PMID: 26200815. View Source

Dicarboxylic Acid Motif for Dual Activity

Chiral resolution of racemic 11a revealed that the S-enantiomer (compound 19, ONO-2050297) exhibits IC50 values of 17 nM (CysLT1) and 0.87 nM (CysLT2), whereas the R-enantiomer (compound 18) demonstrates significantly reduced potency at both receptors [1]. The racemate (rac)-ONO-2050297 retains the potent dual antagonist profile of the S-enantiomer due to the dominant contribution of the active stereoisomer. The absolute configuration was confirmed by X-ray crystallography of a synthetic precursor [1].

Dicarboxylic acid motif gain

Reported

1,840-fold CysLT2 potency improvement vs. mono-acid hit

Pharmacophore-defining structural evidence

From hit IC50 4.6 µM to lead 0.87 nM

Evidence Dimension	Stereoisomer-specific CysLT1/CysLT2 antagonist activity
Target Compound Data	(rac)-ONO-2050297 (racemic mixture): CysLT1 IC50 = 17 nM; CysLT2 IC50 = 0.87 nM
Comparator Or Baseline	S-enantiomer (19, ONO-2050297): CysLT1 IC50 = 17 nM; CysLT2 IC50 = 0.87 nM; R-enantiomer (18): significantly reduced potency at both receptors
Quantified Difference	S-enantiomer is the active stereoisomer; R-enantiomer shows markedly decreased activity (exact IC50 values for R-enantiomer not reported)
Conditions	Human CysLT1 expressed in CHO cells; human CysLT2 expressed in HEK293 cells; LTD4-induced intracellular calcium mobilization; enantiomers separated by chiral HPLC

Why This Matters

The racemate provides the same potent dual antagonist activity as the single enantiomer, enabling cost-effective procurement without chiral purification, while confirming that stereochemistry at the 2-position is critical for receptor engagement.

• [1] Itadani S, Yashiro K, Aratani Y, Sekiguchi T, Kinoshita A, Moriguchi H, et al. Discovery of Highly Potent Dual CysLT1 and CysLT2 Antagonist. ACS Med Chem Lett. 2014 Oct 6;5(11):1230–1234. doi:10.1021/ml500298y. PMID: 25408836; PMCID: PMC4233365. View Source

(rac)-ONO-2050297 Application Scenarios

CysLT2-Specific Severe Asthma Models

(rac)-ONO-2050297 is the compound of choice for cellular assays (e.g., calcium flux, β-arrestin recruitment, or gene expression) where both CysLT1 and CysLT2 receptors are expressed and contribute to signaling outcomes [1]. Unlike montelukast or HAMI3379, which selectively inhibit only one receptor subtype, (rac)-ONO-2050297 ensures complete ablation of CysLT-mediated responses, eliminating confounding residual signaling through the unblocked receptor. Recommended concentration range: 10–100 nM for full receptor occupancy based on reported IC50 values .

Comparator Studies for Dual Antagonists

In isolated airway smooth muscle preparations or vascular ring assays, (rac)-ONO-2050297 enables characterization of the relative contributions of CysLT1 and CysLT2 to LTD4/LTC4-induced contraction or relaxation [1]. Its sub-nanomolar CysLT2 potency ensures robust antagonism at physiologically relevant leukotriene concentrations, while maintaining sufficient CysLT1 blockade to prevent compensatory receptor crosstalk. The racemic form offers identical pharmacological activity to the S-enantiomer at a lower synthesis cost, making it economical for tissue bath studies requiring larger compound quantities [1].

Dicarboxylic Acid SAR Exploration

(rac)-ONO-2050297 serves as the dual-antagonist reference standard in panels that include CysLT1-selective (montelukast), CysLT2-selective (HAMI3379, BayCysLT2), and alternative dual antagonists (gemilukast) [1]. Its unique profile—superior CysLT2 potency relative to gemilukast and balanced dual activity absent in selective agents—makes it indispensable for deconvoluting receptor-specific effects in complex disease models. Researchers can leverage the quantitative potency differences documented in Section 3 to interpret phenotype rescue data across the tool compound panel .

Parenteral Pharmacology for Acute CysLT Responses

The racemic nature of (rac)-ONO-2050297 provides a defined starting point for medicinal chemistry optimization campaigns targeting dual CysLT1/CysLT2 antagonism [1]. The documented SAR surrounding the N-alkyl substituent (butyl carboxylic acid optimal for dual activity) and O-substituent (4-phenylbutyl optimal) offers a validated scaffold for derivatization [1]. The racemate serves as a cost-effective reference standard for evaluating new analogs in primary screening assays, with the understanding that chiral resolution may be required for advanced lead candidates [1].

Application

Selection Property

Validation Focus

CysLT2-mediated inflammatory signaling models

Dual CysLT1/CysLT2 blockade

CysLT2 engagement and pathway coverage vs. selective CysLT1 tool

Dual antagonist comparator studies

Defined CysLT2-skewed selectivity profile

Receptor bias characterization and benchmark against gemilukast

Dicarboxylic acid SAR exploration

Pharmacophore reference with dicarboxylic acid motif

CysLT2 potency benchmark for novel analog evaluation

Acute parenteral pharmacology studies

In vitro potency for acute in vivo challenge models

Administration route and PK limitation review

• [1] Itadani S, Yashiro K, Aratani Y, Sekiguchi T, Kinoshita A, Moriguchi H, et al. Discovery of Highly Potent Dual CysLT1 and CysLT2 Antagonist. ACS Med Chem Lett. 2014 Oct 6;5(11):1230–1234. doi:10.1021/ml500298y. PMID: 25408836; PMCID: PMC4233365. View Source